In automotive industry, it is well known that cracks which are promoted by liquid metal embrittlement (LME) can occur during the resistance spot welding (RSW) of zinc-coated advanced high-strength steels (AHSS). The coating type is supposed to be one of the factors impacting LME susceptibility. Recently, Zn–Al–Mg coating is gaining increasing focus because of its enhanced corrosion resistance compared to traditional Galvanized (GI) coating. However, there is a lack of research on assessing the influence of this coating on LME susceptibility. In this study, the LME susceptibility of Zn–Al–Mg and GI coated advanced high strength steels with similar microstructure and strength are compared by hot tensile tests and RSW. The results show that Zn–Al–Mg coated samples present a more significant ductility loss than that of GI coated ones in hot tensile test, and also there are more LME cracks with large length occur in Zn–Al–Mg coated RSW joints, indicating that Zn–Al–Mg coatings have a higher LME sensitivity. The high temperature phase evolution analysis results show that Fe–Zn intermetallic compounds formed in two coatings are different, indicating that there are lower level of Fe–Zn alloying reactions in Zn–Al–Mg coating. The inadequate Fe–Zn reactions potentially facilitate the direct contact between liquid Zn and steel substrate, leading Zn–Al–Mg coating to a higher LME susceptibility. Fullsize Image

Fe–Cr–Co alloys are becoming important as a half-hard magnet for their novel applications, including non-contact electromagnetic brakes, because of the controllability of its magnetic hardness depending on the modulated structure formed by spinodal decomposition. However, the experimental optimization of the complicated heat-treatment process to control the microstructure significantly increases the development cost, and microstructure prediction by computational simulation is desired. In this study, we first developed the method of phase-field simulation for spinodal decomposition in Fe–Cr–Co alloy during various heat treatments, including isothermal heat treatment, multistep continuous fast and slow cooling, which allows us to conduct a simulation of spinodal decomposition under conditions close to the condition of practical heat treatment. The simulation results revealed that the morphology of the modulated structure is predominantly determined by the cooling rate and does not change significantly during the subsequent isothermal annealing process, while the difference between the concentrations of the FeCo-rich magnetic phase and the Cr-rich non-magnetic phase increases. Continuous cooling at rates higher than 140 K/h demonstrates the maximum number densities of the ferromagnetic particles of α1-phase seemingly almost reaching saturation, which is expected to give rise to exhibiting the largest coercive force of the Fe–Cr–Co magnet. Moreover, this method can be extended to other materials for designing a modulated structure to show a desired property. Fullsize Image

In-situ neutron diffraction measurements were performed on Fe-33Ni-0.004C alloy (33Ni alloy) and Fe-27Ni-0.5C alloy (27Ni-0.5C alloy) during cooling from room temperature to the cryogenic temperature (4 K) to evaluate changes in the lattice constants of austenite and martensite, and changes in the tetragonality of martensite due to thermally induced martensitic transformation. As the martensitic transformation progressed, the lattice constants of austenite in both alloys deviated to smaller values than those predicted considering the thermal shrinkage, accompanied by an increase in the full width at half maximum of austenite. The fresh martensite formed in both alloys had a body-centered tetragonal (BCT) structure, regardless of the carbon content. The tetragonality of martensite decreased with progressive martensitic transformation during cooling in the 33Ni alloy, but was almost constant in the 27Ni-0.5C alloy. This suggests that carbon is necessary to maintain the tetragonality of martensite during cooling. The tetragonality of martensite in the 27Ni-0.5C alloy decreased during room temperature aging because of carbon mobility.

Ladle bottom-blowing is one of the most important ways to remove the inclusions in the molten steel during steel making process. Many works have been reported to optimize the bottom blowing parameters by numerical simulations. However, it is a challenge to capture the collision between the inclusions and the bubbles during a discrete time step, which may lead to the underestimation of the inclusion removal rate. In this work, a program based on the user-define-function (UDF) in ANSYS FLUENT was developed to solve the problem above. The bottom blowing parameters of the ladle were optimized based on the developed novel model.

Owing to the worldwide growth of aging population, the biomedical materials, such as implantation materials, are greatly demanded in these decades. Shape memory alloys (SMAs) and superelastic (SE) alloys, whose shape deformation could be manipulated by controlling the stress and temperature applied, are considered as promising materials to practice the biomedical applications. In this article, the β-Titanium (β-Ti) alloys were chosen for their high biocompatibility and appropriate shape deformation behaviors. First, Gold (Au) element was chosen as the tailoring element to functionalize the β-Ti alloys for its high X-ray contrast, which is a crucial prerequisite for the biomedical materials. Second, to impose the phase transformation temperature to be around the human body temperature, various transition metals were examined and introduced into the Ti-Au-based alloys. Based on the screening results of the transition metals, chromium (Cr) was determined to be the addition element. To further enhance the X-ray contrast and biocompatibility as well as conduct the fine-tune of phase stability of the Ti-Au-Cr-based alloys, Tantalum (Ta), which possesses high X-ray contrast and excellent biocompatibility, was served as the fourth element in this system and its addition concentration was optimized. Besides to the selection of the elements, the annealing temperature and annealing time length were both investigated to optimize the transformation temperature, phase stability, and microstructures. It was found that the Ti-4Au-5Cr-5Ta alloy, which was annealed at 1073 K for 1.8 and 3.6 ks performed a room temperature superelasticity, showed almost 100% shape recovery upon unloading. Fullsize Image

Recycling phosphorus from phosphorus-containing wastes and byproducts is a promising secondary phosphorus resource. Steelmaking slag is generated in large quantities as a byproduct of the iron and steelmaking industry, and contains phosphorus that could be a possible secondary phosphorus resource. Phosphorus can be extracted from slag into aqueous solution; however, the phosphorus concentration is generally lower than other elements, causing a problem for phosphorus recovery. In this study, bipolar membrane electrodialysis was applied to separate and recover phosphorus from solution. The reaction and performance of phosphorus recovery were investigated. The effect of initial phosphorus concentration, volume ratio, and electric potential on recovery process was determined. Ion adsorption on an anion-exchange membrane during the initial stages and ion competition between H2PO4− and OH− in the later stages are the main factors affecting the extraction efficiency. In this study, the maximum concentration ratio achieved was 2.46, and the minimum phosphorus concentration in treated solution was 3.64 mg/L, which is under the Japanese effluent standard. In general, bipolar membrane electrodialysis has good potential for concentrating and recovering phosphorus from aqueous solution. Fullsize Image

In response to the frequent problem of inconsistent quality of billet castings and their rolled products from each strand by a five-strand tundish, the flow field in tundish is optimized by presenting new flow control devices and conducting isothermal physical modelling along with numerical simulation. The results show that the dead volume fraction of the optimized case A6 is reduced from 27.74% to 19%, the stagnation time is prolonged from 12 s to 35 s, and the flow dynamic consistency for each strand is improved as well. In the subsequent industry production tests, the temperature difference of molten steel at the outlet of each strand is reduced to 1~5 °C. The maximum difference of the as-cast equiaxed crystal rate among five strands is reduced from 5.67% to 2.7%, and the consistency of carbon segregation index is also improved with a basically identical appearance through the billet cross section. The maximum differences in oxygen and nitrogen contents for the rolled products of all strands are 2.7 ppm and 5.7 ppm respectively, which are lower than 5.0 ppm and 13.8 ppm before tundish optimization. The yield strength of rolled products is stabilized with much less divergence as compared to the products with the original tundish. Thus, it is believed that the reasonable flow field optimization to a multi-strand tundish not only will have a well-known positive impact on its tranditional metallurgical effect, but also may bring out an approaching identical steel quality from the same caster as we expected.

The 0.2C-2Si (mass%) steels with the addition of 0–4 mass% Cr were prepared by hot rolling followed by subsequent annealing for normalization. The steels were subjected to friction stir welding (FSW) conducted above A3 temperature. For all the steels, sound FSWed joints were obtained. Microstructures and tensile properties using small tensile specimens were investigated for both base materials and stir zones. The base materials showed a relatively good balance of strength and ductility when the Cr content is over 3 mass% presumably owing to the relatively fine microstructures of ferrite and martensite. The tensile properties of stir zones were substantially enhanced by FSW, and the stir zone of the 0.2C-2Si-4Cr joint with fully martensitic structure exhibited the surprisingly high tensile strength of 1720 MPa compared with that of the conventional martensitic steel of 0.2 mass%C together with the excellent balance of ductility. This is assumed to be caused by the refinement of block size in the fresh lath martensite and/or the formation of ausformed martensite induced by the dynamically recrystallized fine austenite grains by FSW of the Cr added steels. Fullsize Image

The hearth liquid level is essential for optimizing the tapping strategies. Considering that the tapping strategy is crucial for the stable operation and longer campaign life of a blast furnace, a hearth liquid level monitoring (LLM) system is developed by using the strain gauge method together with finite element analysis. Since 2020, the real-time LLM system has been successfully implemented at Taiwan's China Steel Corporation (CSC) on three blast furnaces (BFs): two (BF3, BF4) have the spray-cooled hearths with four tapholes, and the other (BF2) has a stave-cooled hearth with two tapholes.The liquid level history is visualized with other tapping information; therefore, the tapping strategies can not only be optimized in regular casts but are also more flexible in coping with unexpected incidents. With the aid of a real-time LLM system, the tapping strategies has been significantly improved by (a) making data-driven decisions to open and close a cast, (b) making quick decisions to interrupt a cast, (c) optimizing the gap time of one-sided casting, (d) using the optimal remedy for rapidly increased liquid level, (e) improving the hearth state during the blast furnace operation, etc.The statistical analysis on the completed casts shows that the LLM system does significantly contribute to a more smooth and stable tapping operation: for BFs 2, 3, and 4, the deviations of cast duration are decreased by 31, 26, and 22 %, and the mean values of slag-iron ratio are increased by 8.3, 3.5, and 3.8 %, respectively.

It is expected that phosphorus-concentrated slag produced by using the pyro-reaction between high phosphorus hot metal, which was prepared by the reduction of usual steelmaking slag with a small amount of hot metal, and oxidizing slag can become an important phosphorus resource instead of phosphate rock. For separating phosphorus from the phosphorus-concentrated slag, the citric acid leaching method has been reported to be available. In this study, the effects of cooling condition and oxidation treatment of phosphorus-concentrated slag on the dissolution behaviors of phosphorus and other elements were discussed. Compared to slow-cooled slag, CO2 blowing-quenched slag did not affect dissolution of phosphorus but decreased dissolution of iron. Oxidation treatment increased the dissolution ratio of phosphorus by about twice and decreased that of iron by one-sixth. It was confirmed by the microscopic analysis of the mineral phases in these slags that the concentration of SiO2 and FeO solid-solved in 3CaO·P2O5 (C3P) phase increased by slow cooling, and they precipitated as fine Fe2O3–SiO2 compound in C3P phase by oxidation. Furthermore, the dissolution behavior of SiO2 and FeO solid-solved in C3P phase was investigated. Experimental results showed that the C3P–2CaO·SiO2 dissolved easily and the C3P–3FeO·P2O5 dissolved hardly. From those experimental findings, it was presumed that the change in dissolution behavior due to slag cooling conditions and oxidation treatment were attributed to the concentration of SiO2 and FeO in C3P phase. Fullsize Image